Cas no 134003-03-5 ((1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one)

(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one structure
134003-03-5 structure
Product Name:(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
CAS No:134003-03-5
MF:C6H9NO
MW:111.14176
MDL:MFCD01320867
CID:156671
PubChem ID:2734523
Update Time:2024-02-28

(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Chemical and Physical Properties

Names and Identifiers

    • (1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
    • (1S,4R)-2-Aza-bicyclo[2.2.1]heptan-3-one
    • 2-Azabicyclo[2.2.1]heptan-3-one,(1S,4R)-
    • MDL： MFCD01320867
    • Inchi： InChI=1S/C6H9NO/c8-6-4-1-2-5(3-4)7-6/h4-5H,1-3H2,(H,7,8)/t4-,5+/m1/s1
    • InChI Key： UIVLZOWDXYXITH-UHNVWZDZSA-N
    • SMILES： O=C1N[C@@H]2C[C@H]1CC2

Computed Properties

  • Exact Mass: 111.06800
  • Monoisotopic Mass: 111.068414
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.2
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.0656 (rough estimate)
  • Melting Point: 76.2 °C
  • Boiling Point: 208.27°C (rough estimate)
  • Flash Point: 160.9°C
  • Refractive Index: 1.4729 (estimate)
  • PSA: 29.10000
  • LogP: 0.61370
  • Solubility: Not available

(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Security Information

  • Safety Instruction： S24/25
  • Safety Term：S24/25

(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB504738-250 mg
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one; .
 134003-03-5
250mg
 €553.00 2023-06-15
Chemenu
CM494497-1g
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
 134003-03-5 98%
1g
 $205 2023-01-19
Chemenu
CM494497-5g
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
 134003-03-5 98%
5g
 $604 2023-01-19
eNovation Chemicals LLC
Y1242549-250mg
(1S,4R)-2-AZABICYCLO[2.2.1]HEPTAN-3-ONE
 134003-03-5 95%
250mg
 $185 2024-06-07
eNovation Chemicals LLC
Y1242549-1g
(1S,4R)-2-AZABICYCLO[2.2.1]HEPTAN-3-ONE
 134003-03-5 95%
1g
 $280 2024-06-07
abcr
AB504738-100mg
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one; .
 134003-03-5
100mg
 €303.70 2024-04-19
abcr
AB504738-250mg
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one; .
 134003-03-5
250mg
 €286.10 2024-08-02
abcr
AB504738-1g
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one; .
 134003-03-5
1g
 €564.10 2024-08-02
abcr
AB504738-100 mg
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one; .
 134003-03-5
100mg
 €303.70 2023-06-15
abcr
AB504738-1 g
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one; .
 134003-03-5
1g
 €1295.80 2023-06-15

(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Production Method

(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Related Literature

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